Cas no 760958-77-8 (2-bromo-4-isocyanato-1-methylbenzene)

• Product Name: 2-bromo-4-isocyanato-1-methylbenzene
• CAS No: 760958-77-8
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD09901278
• CID: 4176001
• PubChem ID: 22563727
• Update Time: 2025-04-24

2-bromo-4-isocyanato-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-4-isocyanato-1-methyl-
• 2-bromo-4-isocyanato-1-methylbenzene
• AKOS012638855
• 760958-77-8
• DB-203069
• SCHEMBL419490
• EN300-275333
• NS-02385
• MFCD09901278

• MDL： MFCD09901278
• Inchi： 1S/C8H6BrNO/c1-6-2-3-7(10-5-11)4-8(6)9/h2-4H,1H3
• InChI Key： ZAEPRKJGVWXMLE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)N=C=O

Computed Properties

• Exact Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes